2-(4-methoxyphenyl)-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one
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Description
2-(4-methoxyphenyl)-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H19N3O3 and its molecular weight is 409.445. The purity is usually 95%.
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Scientific Research Applications
Thermo-Physical Properties and Solvent Interactions
One study systematically characterized the thermo-physical properties of 1,3,4-oxadiazole derivatives, including compounds similar to the one , in solvents like chloroform and N,N-dimethylformamide. The research investigated parameters such as density, viscosity, ultrasonic sound velocity, and various acoustical and thermodynamic parameters. This study provides foundational knowledge on how structural modifications of such compounds influence their physical and chemical behaviors in different solvent environments (Godhani et al., 2013).
Antimicrobial Activity
Another area of research involved the synthesis and biological evaluation of novel derivatives for their antibacterial and antifungal activities. A study synthesized a series of derivatives and tested their efficacy against various bacterial strains such as Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and Pseudomonas aeruginosa, as well as fungal strains like Aspergillus niger and Candida albicans. This highlights the potential of such compounds in the development of new antimicrobial agents (Sirgamalla & Boda, 2019).
Electroluminescence and Photophysical Applications
Research has also explored the electroluminescence and photophysical properties of π-conjugated imidazole–isoquinoline derivatives, which include structures similar to the chemical . These studies focus on their application in organic light-emitting diodes (OLEDs) and the pursuit of achieving "pure" white light emission, indicating the potential for advanced materials in lighting and display technologies (Nagarajan et al., 2014).
Corrosion Inhibition
Another interesting application is in the field of corrosion inhibition. Novel quinazolinone derivatives have been evaluated as corrosion inhibitors for mild steel in acidic medium. Studies have shown that these compounds can provide a high degree of protection, making them valuable in the development of new materials for protecting metals against corrosion (Errahmany et al., 2020).
Anticancer Activity
Finally, the anticancer activity of derivatives has been examined, with studies focusing on the synthesis, characterization, and evaluation against various human cancer cell lines. These compounds have shown promise in inhibiting the growth of cancer cells, presenting a potential pathway for the development of new anticancer drugs (Yakantham et al., 2019).
Properties
IUPAC Name |
2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O3/c1-16-6-5-7-17(14-16)23-26-24(31-27-23)22-15-28(18-10-12-19(30-2)13-11-18)25(29)21-9-4-3-8-20(21)22/h3-15H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRQBKCCNACVMAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.